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Compound of Interest

Compound Name: Microcolin B

Cat. No.: B117173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Microcolin B is a natural lipopeptide derived from the marine cyanobacterium Lyngbya

majuscula. It has demonstrated significant biological activity, including potent

immunosuppressive and anticancer properties.[1] This document provides detailed application

notes and experimental protocols for the use of Microcolin B in cancer research models,

based on currently available scientific literature. While research on Microcolin B is less

extensive than for some of its analogues, such as Microcolin A, it has shown notable efficacy in

specific cancer models, particularly murine leukemia.[1]

Mechanism of Action
The precise molecular mechanisms of Microcolin B in cancer cells are still under investigation.

However, preliminary evidence suggests its involvement in key signaling pathways that

regulate cell growth and survival. One of the putative mechanisms is the activation of the Hippo

signaling pathway, a critical regulator of organ size and cell proliferation. Dysregulation of the

Hippo pathway is frequently observed in various cancers. By activating this pathway,

Microcolin B may inhibit the nuclear translocation of transcriptional co-activators YAP/TAZ,

leading to the suppression of genes that promote cell proliferation and survival.
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Quantitative data for Microcolin B across a wide range of cancer cell lines is limited in the

current literature. The most well-documented activity is against murine P-388 leukemia cells.

Table 1: Summary of Biological Activity of Microcolin B

Assay/Model
Cell

Line/System
Observed Effect IC50/EC50 Reference

In Vitro

Cytotoxicity

Murine P-388

Leukemia

Potent inhibition

of cell

proliferation

Data not

specified in

provided results

[1]

Immunosuppress

ion

Murine Mixed

Lymphocyte

Response

Potent inhibition

Data not

specified in

provided results

[1]

Note: Specific IC50 values for Microcolin B are not readily available in the public domain and

require further investigation.

Signaling Pathway
The Hippo signaling pathway is a key regulator of tissue growth and its dysregulation is

implicated in cancer development. Activation of the Hippo pathway leads to the phosphorylation

of the transcriptional co-activators YAP and TAZ, preventing their entry into the nucleus and

thereby inhibiting the expression of pro-proliferative and anti-apoptotic genes. Microcolin B is

postulated to act as an activator of this pathway.
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Start

Seed P-388 cells in 96-well plate

Incubate for 24h

Prepare serial dilutions of Microcolin B

Treat cells with Microcolin B

Incubate for 48-72h

Add MTT solution

Incubate for 4h

Add solubilization solution

Read absorbance at 570 nm

Calculate % viability and IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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